Decyl methanesulfinate

• CAS RN: 41892-36-8
• Molecular Formula: C11H24O2S
• Molecular Weight: 220.37 g/mol
• IUPAC Name: decyl methanesulfinate
• InChI: InChI=1S/C11H24O2S/c1-3-4-5-6-7-8-9-10-11-13-14(2)12/h3-11H2,1-2H3
• InChI Key: QVXIIOPAMJCBQU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCOS(=O)C

Description

Decyl methanesulfinate is a useful research compound. Its molecular formula is C11H24O2S and its molecular weight is 220.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 50 ml three-necked flask equipped with a magnetic stirrer, thermometer, nitrogen purge and dropping funnel is added 9.9 gms (0.10 moles) of methanesulfinyl chloride. The methane sulfinyl chloride is cooled to -10°C and 17.4 gms (0.11 moles) of decanol is added dropwise while maintaining the temperature of -5° to -10°C. When the addition of the decanol is complete, the reaction mass is warmed to 50°C under 20 mm of vacuum. The resulting product is then cooled and dissolved in 100 ml of diethyl ether admixed with 2 gms. of pyridine. The reaction mass is then extracted with two 10 ml portions of water. A drop of pyridine is added to the ether layer in order to remove additional chloride. In the event that no precipitation occurs the ether layer is then extracted with two 10 ml portions of 3% aqueous hydrochloric acid. The ether layer is then dried over anhydrous sodium sulfate and is then evaporated by means of rotary evaporation yielding an oil which is then subjected to a distillation operation. The resulting product is distilled at 98°C at 0.50-0.65 mm Hg pressure. (Yield 16 gms). GLC, mass spectral and infrared analysis yield the information that the structure of this material is as follows: ##EQU13##